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Compound of Interest

Compound Name:
(+)-O-Desmethyl-N,N-

bisdesmethyl Tramadol

Cat. No.: B015668 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide details the synthesis and characterization of (+)-O-Desmethyl-
N,N-bisdesmethyl Tramadol, a metabolite of the analgesic drug Tramadol. This document

provides a plausible synthetic route based on established organic chemistry principles,

alongside detailed characterization methodologies. All quantitative data is presented in

structured tables, and key experimental workflows are visualized using Graphviz diagrams.

Introduction
(+)-O-Desmethyl-N,N-bisdesmethyl Tramadol, also known as N,N,O-tridesmethyltramadol, is

a metabolite of Tramadol. The study of such metabolites is crucial for understanding the parent

drug's pharmacology, metabolism, and potential drug-drug interactions. This guide outlines a

comprehensive approach to its synthesis and characterization, providing a foundational

methodology for researchers in drug development and medicinal chemistry.

Proposed Synthesis of (+)-O-Desmethyl-N,N-
bisdesmethyl Tramadol
While a direct, stereospecific synthesis for (+)-O-Desmethyl-N,N-bisdesmethyl Tramadol is
not extensively documented in publicly available literature, a plausible synthetic pathway can
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be constructed based on the known synthesis of Tramadol and its analogues. The proposed

multi-step synthesis is outlined below.

Synthesis Workflow
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Step 1: Mannich Reaction

Step 2: Grignard Reaction Step 3: O-Demethylation Step 4: Chiral Resolution
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2-(Aminomethyl)cyclohexan-1-one
1. HCl
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3_Bromoanisole

3-Methoxyphenyl-
magnesium bromide

Mg, THF

Magnesium (+)-O-Desmethyl-N,N-
bisdesmethyl Tramadol

BBr3, DCM (+)-O-Desmethyl-N,N-
bisdesmethyl Tramadol

Chiral HPLC

Spectroscopic Analysis Chromatographic Analysis

(+)-O-Desmethyl-N,N-
bisdesmethyl Tramadol

NMR Spectroscopy
(¹H and ¹³C)

Structural Elucidation

Mass Spectrometry
(LC-MS/MS)

Molecular Weight and
Fragmentation Pattern

Chiral HPLC

Enantiomeric Purity

Purity Assessment

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b015668?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


(+)-O-Desmethyl-N,N-
bisdesmethyl Tramadol

μ-Opioid Receptor

Binding

Gi/Go Protein

Activation

Adenylate Cyclase

Inhibition

cAMP

Decreased Production

Analgesic Effect

Downstream Effects

Click to download full resolution via product page

To cite this document: BenchChem. [Technical Guide: Synthesis and Characterization of (+)-
O-Desmethyl-N,N-bisdesmethyl Tramadol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b015668#o-desmethyl-n-n-bisdesmethyl-tramadol-
synthesis-and-characterization]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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